sodium;2-[2-[2-(2-tridecoxyethoxy)ethoxy]ethoxy]ethyl sulfate

• IUPAC Name: sodium;2-[2-[2-(2-tridecoxyethoxy)ethoxy]ethoxy]ethyl sulfate
• InChI: InChI=1S/C21H44O8S.Na/c1-2-3-4-5-6-7-8-9-10-11-12-13-25-14-15-26-16-17-27-18-19-28-20-21-29-30(22,23)24;/h2-21H2,1H3,(H,22,23,24);/q;+1/p-1
• InChI Key: VKSOIUJNYKLRSM-UHFFFAOYSA-M
• Canonical SMILES: CCCCCCCCCCCCCOCCOCCOCCOCCOS(=O)(=O)[O-].[Na+]
• Molecular Formula: C21H43NaO8S
• Molecular Weight: 478.6 g/mol

Description

The compound with the identifier “sodium;2-[2-[2-(2-tridecoxyethoxy)ethoxy]ethoxy]ethyl sulfate” is a chemical substance with unique properties and applications. It is known for its specific molecular structure and reactivity, making it valuable in various scientific and industrial fields.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of this compound involves several steps, including the use of specific reagents and catalysts. The reaction conditions, such as temperature, pressure, and solvent, are carefully controlled to ensure the desired product is obtained with high purity and yield.

Industrial Production Methods

In industrial settings, the production of this compound is scaled up using optimized processes that ensure efficiency and cost-effectiveness. These methods often involve continuous flow reactors and advanced purification techniques to meet the high demand for this compound in various applications.

Chemical Reactions Analysis

Types of Reactions

The compound undergoes several types of chemical reactions, including:

Oxidation: It reacts with oxidizing agents to form oxidized products.

Reduction: It can be reduced using specific reducing agents.

Substitution: It participates in substitution reactions where one functional group is replaced by another.

Common Reagents and Conditions

The reactions typically involve common reagents such as acids, bases, oxidizing agents, and reducing agents. The conditions, including temperature and solvent, are chosen based on the specific reaction requirements.

Major Products

The major products formed from these reactions vary depending on the type of reaction and the reagents used. These products are often intermediates or final compounds used in further applications.

Scientific Research Applications

The compound is widely used in scientific research, including:

Chemistry: It serves as a reagent or intermediate in various chemical syntheses.

Biology: It is used in biological studies to understand its effects on living organisms.

Medicine: It has potential therapeutic applications and is studied for its effects on different diseases.

Industry: It is used in the production of various industrial products, including polymers and pharmaceuticals.

Mechanism of Action

The compound exerts its effects through specific molecular targets and pathways. It interacts with certain enzymes or receptors, leading to a cascade of biochemical reactions that result in its observed effects. The detailed mechanism involves binding to these targets and modulating their activity.